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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797 Get Quote

An In-Depth Technical Guide to
Tetrahydrolachnophyllum Lactone
An exhaustive search of available scientific literature and chemical databases has revealed no

compound specifically named "Tetrahydrolachnophyllum lactone." It is plausible that this

name is a trivial or historical designation that is no longer in common use, or it may refer to a

compound that has not been extensively studied or characterized in publicly accessible

literature.

The name suggests a hydrogenated derivative of Lachnophyllum lactone. Lachnophyllum

lactone is a known natural product with the chemical formula C₁₀H₈O₂. Its systematic IUPAC

name is (5Z)-5-[(E)-hex-4-en-2-ynylidene]furan-2-one[1]. The structure of Lachnophyllum

lactone contains a furanone ring with a side chain containing both a double and a triple bond.

The "tetrahydro" prefix in the requested compound's name implies the addition of four

hydrogen atoms, which would saturate some or all of these multiple bonds.

Without a definitive structure, it is impossible to provide a detailed technical guide covering its

stereochemistry, quantitative data, and experimental protocols as requested. Extensive

searches were conducted using various permutations of the name and by exploring related

compounds from the Lachnophyllum genus, from which Lachnophyllum lactone was originally

isolated. These searches did not yield any specific information on a

"Tetrahydrolachnophyllum lactone."
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It is recommended that researchers interested in this compound verify the name and chemical

structure from the original source of their inquiry. If a correct chemical structure or a more

common synonym can be identified, a comprehensive technical guide could then be compiled.

For the benefit of researchers working with related compounds, the following sections provide

general information and methodologies relevant to the study of lactones.

General Experimental Protocols for the Study of
Lactones
The isolation and structural elucidation of lactones from natural sources, as well as their

synthesis, involve a combination of chromatographic and spectroscopic techniques.

Isolation and Purification
A general workflow for the isolation of a lactone from a plant source, such as Lachnophyllum

gossypinum, is outlined below.

Plant Material
(e.g., Lachnophyllum gossypinum)

Extraction
(e.g., with methanol or ethanol)

Solvent Partitioning
(e.g., between water and ethyl acetate)

Column Chromatography
(e.g., silica gel)

HPLC Purification
(High-Performance Liquid Chromatography) Isolated Lactone

Click to download full resolution via product page

Caption: General workflow for the isolation of lactones.

Structural Elucidation
The determination of the chemical structure and stereochemistry of an isolated lactone relies

heavily on spectroscopic methods.
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Spectroscopic Technique Information Provided

Mass Spectrometry (MS)

Provides the molecular weight and elemental

composition of the compound. Fragmentation

patterns can offer clues about the structure.

Infrared (IR) Spectroscopy

Identifies the presence of key functional groups,

such as the characteristic ester carbonyl (C=O)

stretch of the lactone ring, typically in the range

of 1720-1780 cm⁻¹.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR: Provides information about the number

and chemical environment of hydrogen atoms.

Coupling constants can help determine the

connectivity and relative stereochemistry of

protons. ¹³C NMR: Shows the number and types

of carbon atoms (e.g., carbonyl, olefinic,

aliphatic). 2D NMR (COSY, HSQC, HMBC):

Establishes the connectivity between protons

and carbons, allowing for the complete

assembly of the molecular structure.

NOESY/ROESY: Provides information about

through-space interactions between protons,

which is crucial for determining the relative

stereochemistry.

X-ray Crystallography

If a suitable crystal can be obtained, this

technique provides the definitive three-

dimensional structure and absolute

stereochemistry of the molecule.

A logical relationship for the process of structure elucidation is as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition

Data Analysis and Structure Determination

Mass Spectrometry

Determine Molecular Formula

IR Spectroscopy

Identify Functional Groups

NMR Spectroscopy
(1D and 2D)

Establish Connectivity Determine Stereochemistry

Propose Structure
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Caption: Process of chemical structure elucidation.

Conclusion
While a detailed guide on Tetrahydrolachnophyllum lactone cannot be provided due to the

lack of specific information under this name, the general principles and methodologies for the

study of lactones are well-established. Researchers are encouraged to confirm the identity of

their compound of interest, after which the experimental and analytical frameworks described

herein can be applied to thoroughly characterize its chemical structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [chemical structure and stereochemistry of
Tetrahydrolachnophyllum lactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592797#chemical-structure-and-stereochemistry-of-
tetrahydrolachnophyllum-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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